4-[(pyridin-2-ylamino)sulfonyl]benzoic acid

• IUPAC Name: 4-(pyridin-2-ylsulfamoyl)benzoic acid
• InChI: InChI=1S/C12H10N2O4S/c15-12(16)9-4-6-10(7-5-9)19(17,18)14-11-3-1-2-8-13-11/h1-8H,(H,13,14)(H,15,16)
• InChI Key: HWVRVUVPBNNRKA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NS(=O)(=O)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C12H10N2O4S
• Molecular Weight: 278.29 g/mol

Description

4-[(Pyridin-2-ylamino)sulfonyl]benzoic acid, also known as P2Y12 antagonist, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas, including pharmacology and medicine.

Mechanism of Action

The mechanism of action of 4-[(pyridin-2-ylamino)sulfonyl]benzoic acid involves the inhibition of this compound receptors, which are found on the surface of platelets. These receptors play a crucial role in platelet activation and aggregation, which is a critical step in the formation of blood clots. By inhibiting these receptors, this compound prevents platelet aggregation and reduces the risk of thrombosis.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been extensively studied in vitro and in vivo. In vitro studies have shown that this compound inhibits platelet aggregation in a dose-dependent manner, with higher concentrations resulting in greater inhibition. In vivo studies have shown that administration of this compound reduces platelet aggregation and thrombus formation, thereby reducing the risk of cardiovascular events.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[(pyridin-2-ylamino)sulfonyl]benzoic acid is its high potency and selectivity for this compound receptors. This property makes it a valuable tool for studying the role of these receptors in platelet function and thrombosis. However, one of the limitations of this compound is its potential cytotoxicity, which may limit its use in certain cell-based assays.

Future Directions

There are several potential future directions for the use of 4-[(pyridin-2-ylamino)sulfonyl]benzoic acid in scientific research. One area of interest is the development of new antiplatelet drugs based on this compound. Another area of interest is the study of the role of this compound receptors in other physiological processes, such as inflammation and immune response. Additionally, further research is needed to explore the safety and efficacy of this compound in vivo and in clinical trials.
Conclusion
This compound is a valuable compound in scientific research, with potential applications in pharmacology and medicine. Its high potency and selectivity for this compound receptors make it a valuable tool for studying platelet function and thrombosis. However, further research is needed to explore its potential applications and limitations in various areas of scientific research.

Synthesis Methods

The synthesis of 4-[(pyridin-2-ylamino)sulfonyl]benzoic acid involves the reaction of 2-chloronicotinic acid with sulfonamide in the presence of a base. The resulting compound is then subjected to a series of reactions, including nitration, reduction, and esterification, to yield the final product. This process has been optimized to ensure high yield and purity of the compound, making it suitable for various applications.

Scientific Research Applications

One of the primary applications of 4-[(pyridin-2-ylamino)sulfonyl]benzoic acid is in the field of pharmacology, where it is used as a this compound antagonist. This compound has been shown to inhibit the activity of platelet receptors, thereby preventing platelet aggregation and reducing the risk of thrombosis. This property makes it a potential candidate for the development of antiplatelet drugs, which are used to treat various cardiovascular diseases.